Cas no 1504072-67-6 (2-{5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}ethan-1-ol)

• Product Name: 2-{5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}ethan-1-ol
• CAS No: 1504072-67-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6378110
• PubChem ID: 83674281
• Update Time: 2025-06-29

2-{5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}ethan-1-ol
• 5H-Pyrrolo[1,2-a]imidazole-3-ethanol, 6,7-dihydro-
• 2-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}ethan-1-ol
• EN300-1635080
• 1504072-67-6

• Inchi： 1S/C8H12N2O/c11-5-3-7-6-9-8-2-1-4-10(7)8/h6,11H,1-5H2
• InChI Key： ISIUCDFRPZGDPU-UHFFFAOYSA-N
• SMILES： C12CCCN1C(CCO)=CN=2

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 366.1±17.0 °C(Predicted)
• pka: 14.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}ethan-1-ol

Recent Advances in the Study of 1504072-67-6 and 2-{5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}ethan-1-ol: A Research Briefing

The compound with the CAS number 1504072-67-6 and the chemical name 2-{5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}ethan-1-ol has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, highlighting its potential applications, mechanisms of action, and future research directions.

Recent studies have focused on the synthesis and characterization of 1504072-67-6, revealing its unique structural properties and potential as a bioactive molecule. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's molecular structure and purity. These foundational studies are critical for understanding its interactions with biological targets and optimizing its pharmacological profile.

One of the most promising aspects of 2-{5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}ethan-1-ol is its potential as a modulator of key enzymatic pathways. Preliminary in vitro assays have demonstrated its ability to inhibit specific enzymes involved in inflammatory and proliferative processes. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting conditions such as cancer and autoimmune diseases.

In addition to its enzymatic modulation, recent research has explored the compound's pharmacokinetic properties. Studies in animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These investigations are essential for assessing the compound's viability as a drug candidate and for guiding future formulation strategies to enhance its bioavailability and therapeutic efficacy.

Despite these advancements, challenges remain in the development of 1504072-67-6 and its derivatives. Issues such as solubility, stability, and potential off-target effects need to be addressed through further structural optimization and rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compound 1504072-67-6 and its derivative 2-{5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}ethan-1-ol represent a promising area of research in chemical biology and drug discovery. Continued exploration of their biological activities and pharmacological properties will be crucial for unlocking their full therapeutic potential and addressing unmet medical needs.